Cas no 33844-21-2 (4-methoxy-2-nitrobenzoic acid)

• Product Name: 4-methoxy-2-nitrobenzoic acid
• CAS No: 33844-21-2
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD04972109
• CID: 54142
• PubChem ID: 288657
• Update Time: 2025-05-20

4-methoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-methoxybenzoic acid
• 4-Methoxy-2-nitrobenzoic Acid
• 4-Methoxy-2-nitro-benzoic acid
• 2-Nitroanisic acid
• 2-Nitro-anissaeure
• 2-Nitro-p-anisic acid
• 4-Methoxy-2-nitro-benzoesaeure
• 4-methoxy-6-nitrobenzoic acid
• Benzoic acid,4-methoxy-2-nitro
• p-Anisicacid, 2-nitro- (6CI,8CI)
• NSC 149936
• 4-Methoxy-2-nitrobenzoic acid, 97%
• 2-Nitro-4-methoxybenzoicacid
• MFCD04972109
• AC-9005
• AE-641/00419029
• DS-10566
• CS-W001541
• AB20922
• DTXSID00302278
• J-515635
• 33844-21-2
• SCHEMBL147187
• AKOS000109352
• AM20120543
• DVZBWONCSHFMMM-UHFFFAOYSA-N
• 4-Methoxy-2-nitrobenzoicacid
• Benzoic acid, 4-methoxy-2-nitro-
• BB 0244805
• EN300-208490
• A5997
• AKOS015888130
• nitro anisic acid
• FT-0639133
• NSC-149936
• NSC149936
• M2828
• SY020741
• BBL100319
• DB-006203
• STL553948
• DTXCID40253412
• 4-methoxy-2-nitrobenzoic acid

• MDL： MFCD04972109
• Inchi： 1S/C8H7NO5/c1-14-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： DVZBWONCSHFMMM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.43
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: 372.9°C at 760 mmHg
• Flash Point: 179.3±23.7 °C
• Refractive Index: 1.588
• PSA: 92.35000
• LogP: 1.82480
• Solubility: Not determined

4-methoxy-2-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-methoxy-2-nitrobenzoic acid

4-Methoxy-2-Nitrobenzoic Acid (CAS No. 33844-21-2): A Comprehensive Overview

4-Methoxy-2-nitrobenzoic acid, also known by its CAS registry number 33844-21-2, is a chemical compound with the molecular formula C8H7NO5. This compound belongs to the class of aromatic acids and is widely recognized for its unique chemical properties and diverse applications in various fields. The structure of 4-methoxy-2-nitrobenzoic acid consists of a benzoic acid moiety with a methoxy group at the para position and a nitro group at the ortho position, which significantly influences its reactivity and functional properties.

The synthesis of 4-methoxy-2-nitrobenzoic acid typically involves multi-step organic reactions, often starting from benzene derivatives. The introduction of the nitro group and methoxy group is achieved through nitration and methylation reactions, respectively. These functional groups not only enhance the compound's stability but also make it a valuable precursor in the synthesis of more complex molecules, such as pharmaceutical agents and agrochemicals.

In recent years, researchers have explored the potential of 4-methoxy-2-nitrobenzoic acid in drug development, particularly in the design of anti-inflammatory and anticancer agents. Studies have shown that this compound exhibits significant biological activity due to its ability to modulate key cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a potential lead compound for developing inhibitors targeting specific enzymes involved in cancer progression.

Beyond pharmaceutical applications, 4-methoxy-2-nitrobenzoic acid has also found utility in materials science. Its ability to form stable esters and amides makes it an attractive candidate for synthesizing high-performance polymers. Recent advancements in polymer chemistry have demonstrated the use of this compound in creating biodegradable materials with enhanced mechanical properties, which are promising for sustainable packaging solutions.

The environmental impact of 4-methoxy-2-nitrobenzoic acid has also been a topic of interest among scientists. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other synthetic chemicals. However, further studies are required to fully understand its long-term effects on aquatic and terrestrial environments.

In terms of safety, handling 4-methoxy-2-nitrobenzoic acid requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and handling to minimize exposure risks.

The versatility of 4-methoxy-2-nitrobenzoic acid continues to drive innovation across multiple disciplines. Its role as a key intermediate in organic synthesis underscores its importance in advancing modern chemistry. As research progresses, new applications for this compound are expected to emerge, further solidifying its position as a valuable tool in both academic and industrial settings.